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Compound of Interest

1,1,1,3-Tetrachloro-2-methyl-2-
Compound Name:
propanol

Cat. No.: B086942

An In-depth Technical Guide to the Chemical Properties of 1,1,1,3-Tetrachloro-2-methyl-2-
propanol

Introduction

1,1,1,3-Tetrachloro-2-methyl-2-propanol is a chlorinated tertiary alcohol with the molecular
formula C4HeCl40O.[1] Its structure is characterized by a hydroxyl (-OH) group on the second
carbon of a propane chain, which is also bonded to two methyl groups, forming a tertiary
alcohol.[1] The extensive chlorination, with three chlorine atoms on the first carbon and one on
the third, significantly influences its physicochemical properties and reactivity compared to its
parent compound, tert-butyl alcohol.[1] This document serves as a technical resource for
researchers, scientists, and professionals in drug development, providing a comprehensive
overview of its chemical properties, synthesis, and analytical characterization.

Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of 1,1,1,3-
tetrachloro-2-methyl-2-propanol and related compounds for comparative analysis.
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Property Value Source
1,1,1,3-Tetrachloro-2-methyl-2-

IUPAC Name N/A
propanol

CAS Number 14703-48-1 [2]

Molecular Formula C4HeClsO [1]

Molecular Weight 211.90 g/mol Calculated
Not specified; likely a solid or

Appearance N/A

liquid

For context, the properties of the related compound, 1,1,1-Trichloro-2-methyl-2-propanol

(Chlorobutanol), are provided below:

Property (1,1,1-Trichloro-2-

methyl-2-propanol) Value Source
CAS Number 57-15-8 [31[4]
Molecular Formula CaH-CIs0 [31[4]
Molecular Weight 177.46 g/mol [3114]

Normal Melting Point (Tfus)

Data available

[3]

Normal Boiling Point (Tboil)

Data available

[3]

Octanol/Water Partition

Coefficient (logPoct/wat)

Data available

[3]

Experimental Protocols
Synthesis of 1,1,1,3-Tetrachloro-2-methyl-2-propanol

The primary method for synthesizing 1,1,1,3-tetrachloro-2-methyl-2-propanol is through the

sequential chlorination of 2-methyl-2-propanol (tert-butanol) or its derivatives.[1]

1. Chlorinating Agents:
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 Sulfuryl chloride (SO2Cl2) or phosphorus pentachloride (PCls) are commonly used under
anhydrous conditions.[1]

2. Reaction Conditions:

e The reaction is typically conducted in a non-polar solvent, such as carbon tetrachloride
(CCla).[1]

e The reaction mixture is heated to a temperature range of 60—80°C for a duration of 6-12
hours.[1]

e Reaction progress is monitored using Thin-Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS).[1]

3. Purification:

o The final product is isolated and purified through fractional distillation or recrystallization from
a solvent like tert-butyl methyl ether.[1] It is important to note that hydration states, such as
the formation of 0.5-water adducts, can affect the crystallinity of the product.[1]
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Caption: Synthesis workflow for 1,1,1,3-tetrachloro-2-methyl-2-propanol.
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Analytical Characterization

A combination of analytical techniques is employed to confirm the structure, purity, and
conformation of 1,1,1,3-tetrachloro-2-methyl-2-propanol.[1]

1. Gas Chromatography-Mass Spectrometry (GC-MS):

o Objective: To quantify the purity of the compound and detect any volatile impurities, such as
residual chlorinated solvents.[1]

» Methodology: A sample is volatilized and separated based on its boiling point and affinity for
the stationary phase in the gas chromatograph. The separated components are then ionized
and fragmented in the mass spectrometer, allowing for identification based on their mass-to-
charge ratio.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C):

» Objective: To confirm the chemical structure, including the positions of the methyl groups and
chlorine atoms, and to assign stereochemistry.[1]

o Methodology: The sample is dissolved in a suitable deuterated solvent and placed in a
strong magnetic field. The absorption of radiofrequency waves by the *H and 13C nuclei
provides information about their chemical environment.

3. Infrared (IR) Spectroscopy:

o Objective: To identify the functional groups present in the molecule, notably the characteristic
hydroxyl (-OH) stretch.[1]

o Methodology: Infrared radiation is passed through the sample. The absorption of specific
frequencies of radiation corresponds to the vibrational frequencies of the chemical bonds,
allowing for the identification of functional groups (e.g., -OH stretch at approximately 3400
cm™1).[1]

4. X-ray Crystallography:

o Objective: To definitively determine the three-dimensional structure and resolve any
stereochemical ambiguities in crystalline derivatives of the compound.[1]
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o Methodology: A single crystal of the compound is irradiated with X-rays. The diffraction
pattern of the X-rays is used to calculate the electron density map of the crystal, revealing
the precise arrangement of atoms in the molecule.
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Caption: Analytical workflow for the characterization of the compound.

Safety and Handling

While specific safety data for 1,1,1,3-tetrachloro-2-methyl-2-propanol is not readily available,
handling should be guided by the protocols for similar chlorinated and flammable compounds.
General safety precautions include:

o Working in a well-ventilated area or under a chemical fume hood.[5][6][7][8]

o Wearing appropriate personal protective equipment (PPE), such as gloves, safety goggles,
and a lab coat.[5][6]

o Keeping the compound away from heat, sparks, and open flames.[5][7][8]

» Storing the compound in a tightly closed container in a cool, dry, and well-ventilated place.[5]

[6]18]

» Grounding equipment to prevent static discharge.[5][8]
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In case of exposure, standard first aid measures should be followed, including rinsing the
affected area with plenty of water and seeking medical attention if symptoms persist.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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